molecular formula C15H17N3O4 B8749886 Ethyl 2-[(4-ethoxyphenyl)amino]-4-oxo-1,4-dihydropyrimidine-5-carboxylate

Ethyl 2-[(4-ethoxyphenyl)amino]-4-oxo-1,4-dihydropyrimidine-5-carboxylate

Cat. No. B8749886
M. Wt: 303.31 g/mol
InChI Key: AODWAEXOMPVNJH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-[(4-ethoxyphenyl)amino]-4-oxo-1,4-dihydropyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C15H17N3O4 and its molecular weight is 303.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethyl 2-[(4-ethoxyphenyl)amino]-4-oxo-1,4-dihydropyrimidine-5-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 2-[(4-ethoxyphenyl)amino]-4-oxo-1,4-dihydropyrimidine-5-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Ethyl 2-[(4-ethoxyphenyl)amino]-4-oxo-1,4-dihydropyrimidine-5-carboxylate

Molecular Formula

C15H17N3O4

Molecular Weight

303.31 g/mol

IUPAC Name

ethyl 2-(4-ethoxyanilino)-6-oxo-1H-pyrimidine-5-carboxylate

InChI

InChI=1S/C15H17N3O4/c1-3-21-11-7-5-10(6-8-11)17-15-16-9-12(13(19)18-15)14(20)22-4-2/h5-9H,3-4H2,1-2H3,(H2,16,17,18,19)

InChI Key

AODWAEXOMPVNJH-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CC=C(C=C1)NC2=NC=C(C(=O)N2)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl 1,6-dihydro-2-methylthio-6-oxo-5-pyrimidinecarboxylate (10 g) and 4-ethoxyaniline (14.3 g) are added to ethanol (150 ml), and the mixture is refluxed with stirring for 17 hours. After cooling, the precipitate is collected by filtration and recrystallized from DMF to give ethyl 1,6-dihydro-2-(4-ethoxyanilino)-6-oxo-5-pyrimidinecarboxylate (10 g). M.p. 263°-265° C.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
14.3 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One

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